Cas no 1396576-13-8 (ethyl 2-(5-oxo-1,4-thiazepane-3-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate)

• Product Name: ethyl 2-(5-oxo-1,4-thiazepane-3-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate
• CAS No: 1396576-13-8
• MF: C₁₅H₁₉N₃O₄S₂
• MW: 369.459060907364
• CID: 5400158
• PubChem ID: 71798094
• Update Time: 2025-05-20

ethyl 2-(5-oxo-1,4-thiazepane-3-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[[(hexahydro-5-oxo-1,4-thiazepin-3-yl)carbonyl]amino]-5,6-dihydro-4H-cyclopentathiazole-4-carboxylate
• F6350-0218
• VU0544464-1
• ethyl 2-(5-oxo-1,4-thiazepane-3-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate
• AKOS024549085
• ethyl 2-(5-oxo-1,4-thiazepane-3-carboxamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxylate
• ethyl 2-[(5-oxo-1,4-thiazepane-3-carbonyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxylate
• 1396576-13-8

• Inchi： 1S/C15H19N3O4S2/c1-2-22-14(21)8-3-4-10-12(8)17-15(24-10)18-13(20)9-7-23-6-5-11(19)16-9/h8-9H,2-7H2,1H3,(H,16,19)(H,17,18,20)
• InChI Key： RMKHIFVTDWVOSB-UHFFFAOYSA-N
• SMILES： S1C(NC(C2CSCCC(N2)=O)=O)=NC2=C1CCC2C(=O)OCC

Computed Properties

• Exact Mass: 369.08169844g/mol
• Monoisotopic Mass: 369.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.41±0.40(Predicted)

Additional information on ethyl 2-(5-oxo-1,4-thiazepane-3-amido)-4H,5H,6H-cyclopenta[d][1,3]thiazole-4-carboxylate

Ethyl 2-(5-Oxo-1,4-Thiazepane-3-Amido)-4H,5H,6H-Cyclopenta[d][1,3]Thiazole-4-Carboxylate: A Comprehensive Overview

Ethyl 2-(5-Oxo-1,4-Thiazepane-3-Amido)-4H,5H,6H-Cyclopenta[d][1,3]Thiazole-4-Carboxylate is a complex organic compound with the CAS Registry Number 1396576-13-8. This compound belongs to the class of thiazole derivatives and has garnered significant attention in recent years due to its potential applications in drug discovery and material science. The molecule's structure is characterized by a cyclopenta[d][1,3]thiazole core, which is fused with a thiazepane ring system and an ethyl carboxylate group. The presence of these functional groups makes it a versatile compound with unique chemical and biological properties.

The cyclopenta[d][1,3]thiazole moiety is a key structural feature of this compound. This heterocyclic ring system is known for its stability and reactivity in various chemical reactions. Recent studies have highlighted its potential as a scaffold for designing novel bioactive molecules. The thiazepane ring, on the other hand, introduces additional complexity to the molecule by incorporating sulfur atoms into the structure. This not only enhances the compound's solubility but also contributes to its pharmacokinetic properties.

The ethyl carboxylate group attached to the molecule plays a crucial role in modulating its physical and chemical properties. This group increases the lipophilicity of the compound, making it more suitable for certain biological applications. Moreover, the presence of an amido group within the structure suggests that this compound may exhibit interesting interactions with proteins and enzymes.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing Ethyl 2-(5-Oxo-1,4-Thiazepane-3-Amido)-4H,5H,6H-Cyclopenta[d][1,3]Thiazole-4-Carboxylate. These methods often involve multi-step reactions that leverage the reactivity of heterocyclic compounds and amide formation techniques. For instance, one popular approach involves the cyclization of an appropriately substituted thioamide followed by esterification to introduce the ethyl carboxylate group.

From a biological standpoint, this compound has shown promising results in preliminary studies targeting various disease states. For example, research has demonstrated that Ethyl 2-(5-Oxo-1,4-Thiazepane-3-Amido)-4H,5H,6H-Cyclopenta[d][1,3]Thiazole-4-Carboxylate exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Additionally, its ability to modulate ion channels has made it a candidate for exploring treatments related to neurological disorders.

In terms of material science applications, this compound's unique electronic properties make it a potential candidate for use in organic electronics. The sulfur atoms within its structure contribute to its conductivity and stability under various conditions. Recent studies have explored its use as a component in organic photovoltaic devices and flexible electronics.

Despite its promising potential, further research is required to fully understand the scope of Ethyl 2-(5-Oxo-1,4-Thiazepane-3-Amido)-4H,5H,6H-Cyclopenta[d][1,3]Thiazole-4-Carboxylate's applications. Ongoing investigations are focused on optimizing its synthesis for large-scale production and evaluating its safety profile for biomedical applications.

In conclusion, Ethyl 2-(5-Oxo-1